Cas no 73459-03-7 (2H-Furo[2,3-h]-1-benzopyran-2-one,5-methyl-)

• Product name: 2H-Furo[2,3-h]-1-benzopyran-2-one,5-methyl-
• CAS No: 73459-03-7
• MF: C₁₂H₈O₃
• MW: 200.19012
• CID: 563875
• PubChem ID: 62267

2H-Furo[2,3-h]-1-benzopyran-2-one,5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Furo[2,3-h]-1-benzopyran-2-one,5-methyl-
• 5-methylangelicin
• 5-methylfuro[2,3-h]chromen-2-one
• 2H-Furo(2,3-h)-1-benzopyran-2-one, 5-methyl-
• CHEBI:82483
• GKJ4N5T6Q4
• 4-Hydroxy-6-methyl-5-benzofuranacrylic acid gamma-lactone
• 5-Methyl-2H-furo[2,3-h]-1-benzopyran-2-one
• 5-Methylangelicin plus ultraviolet A radiation
• 2H-FURO(2,3-H)(1)BENZOPYRAN-2-ONE, 5-METHYL-
• 73459-03-7
• BRN 4428822
• Q27155979
• 2H-Furo(2,3-h)(1)benzopyran-2-one, 5-methyl-, plus ultraviolet A radiation
• SCHEMBL1115503
• 5-Methylisopsoralen
• LV14530000
• Methylangelicin, 5-
• NIOSH/LV1453000
• C19444
• 4-Hydroxy-6-methyl-5-benzofuranacrylic acid .gamma.-lactone
• 5-Methyl-2H-furo(2,3-h)(1)benzopyran-2-one plus ultraviolet A radiation
• 5-Methyl-2H-furo(2,3-h)-1-benzopyran-2-one
• 5-Methyl-2H-furo[2,3-H]chromen-2-one #
• DTXSID5036894
• CHEMBL352646
• 2H-Furo[2,3-h]-1-benzopyran-2-one, 5-methyl-

• Inchi： InChI=1S/C12H8O3/c1-7-6-10-9(4-5-14-10)12-8(7)2-3-11(13)15-12/h2-6H,1H3
• InChI Key： ZJVOHJVSTORGLI-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=CO2)C3=C1C=CC(=O)O3

Computed Properties

• Exact Mass: 200.047344113g/mol
• Monoisotopic Mass: 200.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• Density: 1.2206 (rough estimate)
• Boiling Point: 297.91°C (rough estimate)
• Flash Point: 181.4°C
• Refractive Index: 1.5550 (estimate)